![molecular formula C22H26N6O3S B2701326 N-cyclopentyl-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 852048-36-3](/img/structure/B2701326.png)
N-cyclopentyl-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-cyclopentyl-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H26N6O3S and its molecular weight is 454.55. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research in heterocyclic chemistry involves the synthesis of complex molecules that can serve as key intermediates for pharmaceuticals, agrochemicals, and materials science. For instance, studies have focused on the synthesis of 1,3-dipolar cycloaddition reactions to create a variety of heterocyclic compounds, including triazoles and thiazoles, which are pivotal in medicinal chemistry for their diverse biological activities (Hunnur, Latthe, & Badami, 2005). This research showcases the fundamental reactions used to construct complex molecules from simpler precursors, highlighting the importance of such synthetic strategies in developing compounds with potential biological activities.
Cyclization Reactions and Biological Activity
Cyclization reactions are crucial for constructing heterocyclic frameworks, which are often found in bioactive molecules. Research exploring the cyclization of thiosemicarbazides to produce triazolopyrimidines and their reactions with electrophiles demonstrates the synthetic versatility of these compounds, which could be relevant to the synthesis and functionalization of the target compound (Mekuskiene & Vainilavicius, 2006). Such studies underline the significance of cyclization reactions in creating heterocyclic compounds that could have potential applications in drug development and other fields.
properties
IUPAC Name |
N-cyclopentyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O3S/c1-13-7-8-14(2)17(9-13)28-18(10-16-11-19(29)25-21(31)24-16)26-27-22(28)32-12-20(30)23-15-5-3-4-6-15/h7-9,11,15H,3-6,10,12H2,1-2H3,(H,23,30)(H2,24,25,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTYXOABHPWYRMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3CCCC3)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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